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Compound of Interest

Compound Name: 2-Methylcyclohexylamine

Cat. No.: B147291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Methylcyclohexylamine (CAS No. 7003-32-9), a crucial reagent in various laboratory and

industrial applications. Adherence to these protocols is essential to ensure the safety of

personnel and the integrity of research.

Hazard Identification and Classification
2-Methylcyclohexylamine is classified as a hazardous chemical and requires careful

handling.[1] It is a highly flammable liquid and vapor that can cause severe skin burns and eye

damage.[1][2] Inhalation, ingestion, or skin contact can be harmful.[1][2]
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[3]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2]

Skin Corrosion/Irritation Category 1A/1B
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[2]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2-
Methylcyclohexylamine is fundamental to its safe handling.

Property Value Source

Appearance Light yellow liquid [1]

Odor Odorless [1]

Molecular Formula C7H15N [2]

Molecular Weight 113.20 g/mol [2]

Boiling Point
149 - 150 °C / 300.2 - 302 °F

@ 760 mmHg
[1]

Flash Point 21 °C / 69.8 °F [1]

Specific Gravity 0.850 [1]

Vapor Pressure 12 mmHg @ 38 °C [1]

Vapor Density 3.90 [1]
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Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with 2-
Methylcyclohexylamine.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.[4]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5][6] Eye

protection should meet OSHA's 29 CFR 1910.133 or European Standard EN166 standards.

[1]

Skin Protection: Impervious gloves (e.g., nitrile rubber) and protective clothing are required

to prevent skin contact.[5][6]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[1] Work should be

conducted in a well-ventilated area, preferably a chemical fume hood.[4]

Handling Procedures
Always use this chemical in a well-ventilated area or a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4] Use only non-

sparking tools and explosion-proof equipment.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Wash hands thoroughly after handling.[5]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[1][4]
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Keep away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, and acid chlorides.[1][4]

Store in a corrosive-resistant location.[4]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 2-
Methylcyclohexylamine.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[1][4]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The substance is flammable, and its vapors can form explosive mixtures

with air.[7] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2).[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Accidental Release Measures
Evacuate the area and remove all ignition sources.[4]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment, including respiratory protection.

Contain the spill with inert absorbent material (e.g., sand, earth).[5]

Collect the absorbed material into a sealed container for hazardous waste disposal.[4]

Do not let the product enter drains.[6]

Toxicological Information
While specific quantitative toxicity data for 2-Methylcyclohexylamine is limited in the provided

search results, data for structurally similar compounds provides an indication of its potential

toxicity.
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Test Species Route Value
Related
Compound

Source

LD50 Rat Oral
320 - 460

mg/kg

4,4'-

Methylenebis

(2-

methylcycloh

exylamine)

[6]

LD50 Rat Oral 400 mg/kg

N-

Methylcycloh

exylamine

[7]

LD50 Rat Dermal
400 - 1000

mg/kg

N-

Methylcycloh

exylamine

[7]

LC50 Rat Inhalation
> 22.8 mg/L

(8h)

N-

Methylcycloh

exylamine

[7]

LC50 Rat Inhalation
420

mg/m³/4H

4,4'-

Methylenebis

(2-

methylcycloh

exylamine)

[6]

Experimental Protocols:

The OECD Test Guideline 401 was cited for the oral LD50 value of 4,4'-Methylenebis(2-
methylcyclohexylamine).[6] This guideline typically involves the administration of the test

substance in graduated doses to several groups of experimental animals, with one dose level

per group. The animals are observed for a set period, and mortality is recorded to determine

the dose that is lethal to 50% of the test population.

Visual Workflow and Relationship Diagrams
Safe Handling Workflow
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Conduct Risk Assessment

Don Appropriate PPE
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Ensure Fume Hood is Operational
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Proceed to Handling
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Click to download full resolution via product page

Caption: General workflow for safely handling 2-Methylcyclohexylamine.
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Emergency Response for Accidental Exposure

Skin Contact Eye Contact Inhalation Ingestion

Accidental Exposure Occurs

Remove Contaminated Clothing Rinse Eyes with Water for 15 min Move to Fresh Air Do NOT Induce Vomiting

Rinse Skin with Water for 15 min

Seek Immediate Medical Attention

Remove Contact Lenses if Possible

Seek Immediate Medical Attention

Provide Oxygen or Artificial Respiration if Needed

Seek Immediate Medical Attention

Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for accidental exposure to 2-Methylcyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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